Cas no 1373247-24-5 ((4-Aminonaphthalen-1-yl)(morpholino)methanone)

(4-Aminonaphthalen-1-yl)(morpholino)methanone is a naphthalene-based compound featuring both an amino group and a morpholine-substituted carbonyl moiety. This structure imparts versatility in organic synthesis, particularly as an intermediate for pharmaceuticals and agrochemicals. The electron-rich aromatic system and morpholine group enhance its reactivity in nucleophilic and condensation reactions, making it valuable for constructing complex heterocycles. Its stability under standard conditions ensures ease of handling and storage. The compound's dual functional groups also allow for selective modifications, enabling tailored derivatization for target applications. Suitable for research and industrial use, it offers a balance of reactivity and structural specificity for advanced chemical synthesis.
(4-Aminonaphthalen-1-yl)(morpholino)methanone structure
1373247-24-5 structure
Product Name:(4-Aminonaphthalen-1-yl)(morpholino)methanone
CAS No:1373247-24-5
MF:C15H16N2O2
MW:256.299743652344
CID:5060694
Update Time:2025-05-22

(4-Aminonaphthalen-1-yl)(morpholino)methanone Chemical and Physical Properties

Names and Identifiers

    • (4-Aminonaphthalen-1-yl)(morpholino)methanone
    • (4-Amino-naphthalen-1-yl)-morpholin-4-yl-methanone
    • Inchi: 1S/C15H16N2O2/c16-14-6-5-13(11-3-1-2-4-12(11)14)15(18)17-7-9-19-10-8-17/h1-6H,7-10,16H2
    • InChI Key: LZLAFYKIUMFWCO-UHFFFAOYSA-N
    • SMILES: O1CCN(C(C2=CC=C(C3C=CC=CC2=3)N)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 328
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.6

(4-Aminonaphthalen-1-yl)(morpholino)methanone Pricemore >>

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(4-Aminonaphthalen-1-yl)(morpholino)methanone Related Literature

Additional information on (4-Aminonaphthalen-1-yl)(morpholino)methanone

Comprehensive Guide to (4-Aminonaphthalen-1-yl)(morpholino)methanone (CAS No. 1373247-24-5): Properties, Applications, and Market Insights

(4-Aminonaphthalen-1-yl)(morpholino)methanone (CAS No. 1373247-24-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, featuring both a naphthalene backbone and a morpholine moiety, exhibits unique chemical properties that make it valuable for various high-tech applications. In this article, we delve into its molecular structure, synthesis methods, key applications, and emerging trends in the market.

The molecular formula of (4-Aminonaphthalen-1-yl)(morpholino)methanone is C15H16N2O2, with a molecular weight of 256.30 g/mol. Its structure combines the aromatic characteristics of naphthalene with the versatile reactivity of the morpholine group, enabling it to participate in diverse chemical reactions. Researchers often explore its potential as a building block for pharmaceutical intermediates or fluorescent probes, owing to its stable yet modifiable framework.

One of the most searched questions about CAS 1373247-24-5 is its role in drug discovery. Recent studies highlight its utility in designing kinase inhibitors and anticancer agents, aligning with the growing demand for targeted therapies. Additionally, its photophysical properties make it a candidate for organic electronics, such as OLEDs or sensors—a hot topic in sustainable technology discussions.

The synthesis of (4-Aminonaphthalen-1-yl)(morpholino)methanone typically involves a multi-step process, starting from 1-amino-4-bromonaphthalene and morpholine-4-carbonyl chloride. Advanced techniques like Pd-catalyzed cross-coupling or microwave-assisted synthesis are employed to enhance yield and purity, addressing the industry’s focus on green chemistry.

Market trends indicate rising interest in CAS 1373247-24-5 due to its scalability and compatibility with high-throughput screening. Suppliers emphasize its availability in custom quantities, catering to R&D labs and large-scale manufacturers alike. Regulatory compliance (e.g., REACH, FDA guidelines) is thoroughly documented, ensuring safe handling and transport.

In conclusion, (4-Aminonaphthalen-1-yl)(morpholino)methanone exemplifies innovation at the intersection of chemistry and technology. Its adaptability to biomedical and material science applications positions it as a compound to watch in coming years. For researchers seeking reliable data or procurement options, verifying supplier certifications and batch-specific analyses is recommended.

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